3,5-Bis(1,3-benzodioxol-5-ylmethyl)pyridine

• Molecular Formula: C21H17NO4
• Molecular Weight: 347.4 g/mol
• IUPAC Name: 3,5-bis(1,3-benzodioxol-5-ylmethyl)pyridine
• InChI: InChI=1S/C21H17NO4/c1-3-18-20(25-12-23-18)8-14(1)5-16-7-17(11-22-10-16)6-15-2-4-19-21(9-15)26-13-24-19/h1-4,7-11H,5-6,12-13H2
• InChI Key: GDMKDFJOBUGIGO-UHFFFAOYSA-N
• SMILES: C1OC2=C(O1)C=C(C=C2)CC3=CC(=CN=C3)CC4=CC5=C(C=C4)OCO5

Description

3,5-Bis(1,3-benzodioxol-5-ylmethyl)pyridine, also known as BDP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. BDP is a pyridine derivative that contains two benzodioxole groups attached to the pyridine ring. This compound has been studied for its unique properties, including its ability to act as a fluorescent probe and its potential as a therapeutic agent.

Mechanism of Action

The mechanism of action of 3,5-Bis(1,3-benzodioxol-5-ylmethyl)pyridine is not fully understood, but it is believed to involve interactions with biological molecules and structures. 3,5-Bis(1,3-benzodioxol-5-ylmethyl)pyridine has been shown to bind to DNA and inhibit its replication, making it a potential therapeutic agent for cancer treatment. 3,5-Bis(1,3-benzodioxol-5-ylmethyl)pyridine has also been shown to interact with proteins and enzymes, altering their activity and function.
Biochemical and Physiological Effects:
3,5-Bis(1,3-benzodioxol-5-ylmethyl)pyridine has been shown to have various biochemical and physiological effects. Studies have shown that 3,5-Bis(1,3-benzodioxol-5-ylmethyl)pyridine can induce apoptosis, or programmed cell death, in cancer cells. 3,5-Bis(1,3-benzodioxol-5-ylmethyl)pyridine has also been shown to have anti-inflammatory and antioxidant properties, making it a potential therapeutic agent for various diseases and conditions.

Advantages and Limitations for Lab Experiments

3,5-Bis(1,3-benzodioxol-5-ylmethyl)pyridine has several advantages for use in laboratory experiments. Its strong fluorescence emission makes it a useful tool for detecting and imaging biological molecules and structures. 3,5-Bis(1,3-benzodioxol-5-ylmethyl)pyridine is also relatively stable and easy to synthesize, making it readily available for use in scientific research. However, 3,5-Bis(1,3-benzodioxol-5-ylmethyl)pyridine does have some limitations, including its potential toxicity and limited solubility in aqueous solutions.

Future Directions

There are several future directions for research involving 3,5-Bis(1,3-benzodioxol-5-ylmethyl)pyridine. One area of interest is the development of 3,5-Bis(1,3-benzodioxol-5-ylmethyl)pyridine-based therapeutics for cancer treatment. Studies have shown that 3,5-Bis(1,3-benzodioxol-5-ylmethyl)pyridine can inhibit DNA replication in cancer cells, making it a potential candidate for chemotherapy. Another area of interest is the use of 3,5-Bis(1,3-benzodioxol-5-ylmethyl)pyridine as a fluorescent probe for imaging cellular structures and biomolecules. Further research is needed to optimize the synthesis and properties of 3,5-Bis(1,3-benzodioxol-5-ylmethyl)pyridine for these applications. Additionally, 3,5-Bis(1,3-benzodioxol-5-ylmethyl)pyridine may have potential applications in other fields, such as materials science and electronics, which require further investigation.
In conclusion, 3,5-Bis(1,3-benzodioxol-5-ylmethyl)pyridine is a unique chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. Its ability to act as a fluorescent probe and potential therapeutic agent make it a valuable tool for scientific research. Further research is needed to fully understand the mechanism of action and potential applications of 3,5-Bis(1,3-benzodioxol-5-ylmethyl)pyridine.

Synthesis Methods

The synthesis of 3,5-Bis(1,3-benzodioxol-5-ylmethyl)pyridine involves a multi-step process that begins with the reaction of 3,5-dimethylpyridine with formaldehyde to form 3,5-bis(hydroxymethyl)pyridine. This intermediate is then reacted with 1,3-benzodioxole-5-carboxaldehyde in the presence of a Lewis acid catalyst to form the final product, 3,5-Bis(1,3-benzodioxol-5-ylmethyl)pyridine. The synthesis of 3,5-Bis(1,3-benzodioxol-5-ylmethyl)pyridine has been optimized to achieve high yields and purity, making it suitable for use in scientific research.

Scientific Research Applications

3,5-Bis(1,3-benzodioxol-5-ylmethyl)pyridine has been extensively studied for its applications in various fields of scientific research. One of the most significant applications of 3,5-Bis(1,3-benzodioxol-5-ylmethyl)pyridine is as a fluorescent probe. 3,5-Bis(1,3-benzodioxol-5-ylmethyl)pyridine exhibits strong fluorescence emission in the blue region of the spectrum, making it useful for detecting and imaging biological molecules and structures. 3,5-Bis(1,3-benzodioxol-5-ylmethyl)pyridine has been used as a probe for detecting DNA, proteins, and other biomolecules, as well as for imaging cellular structures such as mitochondria and lysosomes.